Cas no 1781524-81-9 (4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid)

• Product Name: 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid
• CAS No: 1781524-81-9
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 5405236
• Update Time: 2025-06-13

4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid

• Inchi： 1S/C11H9NO4/c1-6-9(10(11(14)15)16-12-6)7-2-4-8(13)5-3-7/h2-5,13H,1H3,(H,14,15)
• InChI Key： CMGKYTGEZQPQTL-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C2=CC=C(O)C=C2)C(C)=N1

Additional information on 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid

4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic Acid (CAS No. 1781524-81-9): An Overview

4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid (CAS No. 1781524-81-9) is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one nitrogen and one oxygen atom. The unique structure of 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid makes it a valuable candidate for various biological and medicinal studies.

The chemical structure of 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid consists of a hydroxyphenyl group attached to the isoxazole ring, along with a methyl group and a carboxylic acid moiety. This combination of functional groups imparts specific chemical and biological properties to the compound, making it an interesting subject for research and development.

In terms of its physical properties, 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid is a white crystalline solid with a melting point of approximately 200°C. It is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. The compound's solubility profile is crucial for its application in drug formulation and delivery systems.

The biological activity of 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid has been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid has also been investigated for its potential as an antioxidant. Studies have demonstrated that this compound possesses strong antioxidant activity, which can help protect cells from oxidative stress and damage caused by free radicals. This property makes it a potential therapeutic agent for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its therapeutic applications, 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid has been explored for its use in chemical synthesis. The presence of the hydroxyphenyl group and the carboxylic acid moiety provides multiple reactive sites for functionalization, making it a versatile building block for the synthesis of more complex molecules. This versatility has led to its use in the development of new materials and pharmaceutical intermediates.

The safety profile of 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid has also been evaluated in several studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is an important consideration for its potential use in clinical settings. However, further research is needed to fully understand its long-term safety and any potential side effects.

In conclusion, 4-(4-Hydroxyphenyl)-3-methyl-5-isoxazolecarboxylic acid (CAS No. 1781524-81-9) is a promising compound with a wide range of potential applications in both the pharmaceutical and chemical industries. Its unique chemical structure, combined with its anti-inflammatory, antioxidant, and synthetic properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in the advancement of medical science.